N-[3-[[(E)-3-Methylsulfonylprop-2-enyl]amino]-3-oxopropyl]-1H-indole-2-carboxamide

• IUPAC Name: N-[3-[[(E)-3-methylsulfonylprop-2-enyl]amino]-3-oxopropyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H19N3O4S/c1-24(22,23)10-4-8-17-15(20)7-9-18-16(21)14-11-12-5-2-3-6-13(12)19-14/h2-6,10-11,19H,7-9H2,1H3,(H,17,20)(H,18,21)/b10-4+
• InChI Key: DWBQDQJUUUWUTB-ONNFQVAWSA-N
• Canonical SMILES: CS(=O)(=O)C=CCNC(=O)CCNC(=O)C1=CC2=CC=CC=C2N1
• Isomeric SMILES: CS(=O)(=O)/C=C/CNC(=O)CCNC(=O)C1=CC2=CC=CC=C2N1
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

This compound is a complex organic molecule that contains an indole group and a carboxamide group. Indole is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Carboxamides, the class of organic compounds characterized by a functional group consisting of a carbonyl (RR’C=O) and an amine (NR2), are common in many kinds of medications.

Molecular Structure Analysis

The molecular structure of this compound, as with any organic molecule, would be determined by the arrangement and connectivity of its atoms. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The indole portion of the molecule might undergo electrophilic substitution reactions, while the carboxamide group could participate in various reactions involving the carbonyl or the amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. A safety data sheet would provide detailed information on hazards, protective measures, and safety precautions.